Cas no 853574-39-7 (3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid)

• Product Name: 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid
• CAS No: 853574-39-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5229050
• PubChem ID: 6235481
• Update Time: 2025-05-19

3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-
• 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid

• Inchi： 1S/C12H15NO2/c1-8-7-10(3-6-12(14)15)9(2)13(8)11-4-5-11/h3,6-7,11H,4-5H2,1-2H3,(H,14,15)
• InChI Key： DQINJRIDMZJWTI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1C=C(C)N(C2CC2)C=1C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid

Introduction to 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid (CAS No. 853574-39-7)

3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 853574-39-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused pyrrole ring system with cyclopropyl and dimethyl substituents, presents a unique scaffold that has been explored for its potential biological activities and synthetic utility.

The compound belongs to a class of heterocyclic derivatives that are widely studied for their pharmacological properties. The presence of the enoic acid functional group at the propyl side chain adds another layer of reactivity, making it a versatile intermediate in the synthesis of more complex molecules. Its structural features suggest possible interactions with biological targets, which has prompted investigations into its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrrole derivatives due to their demonstrated efficacy in various disease models. The specific arrangement of substituents in 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid may contribute to its unique binding properties, making it a promising candidate for further exploration in drug discovery programs. Researchers have leveraged computational modeling and high-throughput screening techniques to evaluate its potential as an inhibitor or modulator of key biological pathways.

One of the most compelling aspects of this compound is its potential role as a building block for more intricate molecules. The combination of the cyclopropyl group, which is known for its stability and rigidity, with the dimethyl-substituted pyrrole ring enhances the molecule's overall complexity and diversity. This complexity is often desirable in drug design, as it can lead to higher selectivity and reduced off-target effects. Synthetic chemists have developed novel methodologies to construct this scaffold efficiently, employing strategies such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations.

The enoic acid moiety in 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid also opens up possibilities for further functionalization. This functional group can undergo various transformations, including esterification, amidation, or oxidation, allowing for the creation of derivatives with tailored properties. Such modifications are crucial in optimizing drug candidates for specific therapeutic applications. For instance, esters derived from this compound have shown promise as prodrugs, enhancing bioavailability while maintaining target specificity.

Recent studies have highlighted the importance of understanding the stereochemistry of heterocyclic compounds like 3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid in determining their biological activity. The pyrrole ring can exist in different tautomeric forms, and the relative configuration of substituents can significantly influence receptor binding affinity. Advances in chiral synthesis have enabled researchers to produce enantiomerically pure forms of this compound, facilitating more precise pharmacological evaluations.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its structural motifs are also relevant in materials science and agrochemical research. For example, derivatives of this scaffold have been investigated as precursors for liquid crystals or as components in pesticide formulations due to their ability to interact with biological membranes and enzymes.

In conclusion,3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yiopropoienoic acid (CAS No. 853574397) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features and potential biological activities make it an attractive candidate for further research aimed at developing novel therapeutic agents and functional materials. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play an increasingly significant role in scientific innovation.